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Compound of Interest

Compound Name: 5-Trifluoromethyl-2,2'-bipyridine
Cat. No.: B12972484
Get Quote
\ J

Precision Ligand Design for Catalysis and Medicinal Chemistry

Executive Summary & Critical Disambiguation

In the field of organometallic chemistry and photoredox catalysis, the term "5-Trifluoromethyl-
2,2'-bipyridine" often leads to ambiguity. It technically refers to the mono-substituted
derivative, but the bis-substituted analog (5,5'-dCF3bpy) is the industry standard for high-
performance Iridium(lll) photocatalysts.

This guide covers both distinct chemical entities to ensure experimental precision:
o Target A (Mono): 5-(Trifluoromethyl)-2,2'-bipyridine (Asymmetric building block).

o Target B (Bis): 5,5-Bis(trifluoromethyl)-2,2'-bipyridine (Symmetric ligand for photoredox
catalysis).[1]

Chemical Identity & Properties

The introduction of the trifluoromethyl (-CF
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) group onto the bipyridine scaffold significantly lowers the energy of the Lowest Unoccupied
Molecular Orbital (LUMO), enhancing the

-acceptor character of the ligand. This electronic tuning is critical for stabilizing metal centers in
lower oxidation states and shifting redox potentials in photocatalytic cycles.

Comparative Technical Data

Feature

Mono-Substituted

Bis-Substituted (Industry
Standard)

Chemical Name

5-(Trifluoromethyl)-2,2'-

5,5"-Bis(trifluoromethyl)-2,2'-

bipyridine bipyridine
CAS Number 1219133-21-7 142946-80-3
C C
H H
Molecular Formula
F F
N N
Molecular Weight 224.18 g/mol 292.18 g/mol
Appearance White to off-white powder White crystalline solid
) ) N/A (Often oil/low-melting
Melting Point ) 129 - 133 °C
solid)
DCM, CHCI
Solubility DCM, Chloroform, THF
, THF, Toluene

Primary Utility

Asymmetric ligand design,

MedChem

Ligand for Ir(II1)/Ru(ll)

photocatalysts

Synthesis & Manufacturing Protocols
A. Synthesis of 5,5'-Bis(trifluoromethyl)-2,2'-bipyridine

(Homocoupling)

© 2026 BenchChem. All rights reserved.

2/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12972484?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Mechanism: Nickel-mediated reductive homocoupling of 2-chloropyridines.[2] This is the
preferred industrial route due to the availability of the starting material.

Protocol (Self-Validating System):
e Reagents: 2-Chloro-5-(trifluoromethyl)pyridine (1.0 eq), NiCl

(PPh

)

(0.1 eq), Zinc dust (excess, activated), Et
NI (accelerator), THF (anhydrous).

o Activation: Activate Zn dust by washing with dilute HCI, water, ethanol, and ether, then drying
under vacuum. This ensures the removal of the oxide layer, critical for initiation.

e Reaction:
o Charge a Schlenk flask with Ni catalyst, Zn, and Et

NI under inert atmosphere (N
or Ar).

o Add anhydrous THF and the chloropyridine substrate.

o Heat to 60°C for 12—24 hours. The solution typically turns a deep reddish-brown,
indicating the formation of the active Ni(0) species.

e Workup:
o Quench with aqueous ammonia (dissolves Zn salts).
o Extract with DCM.[3]

o Purify via recrystallization from Ethanol/Hexane or silica flash chromatography
(Hexane/EtOAC).
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B. Synthesis of 5-(Trifluoromethyl)-2,2'-bipyridine
(Cross-Coupling)

Mechanism: Stille or Negishi cross-coupling is required to break symmetry.

Protocol:

Coupling Partners: 2-Bromo-5-(trifluoromethyl)pyridine + 2-(Tributylstannyl)pyridine (Stille)
OR 2-Pyridylzinc bromide (Negishi).

Catalyst: Pd(PPh

)

(5 mol%).

Conditions: Reflux in Toluene (Stille) or THF (Negishi) for 16 hours.

Purification: Chromatography is essential to separate the product from homocoupled
byproducts.

Visualizing the Synthetic Logic

Di .. Ni(0) / Zn / THF 5,5"-Bis(trifluoromethyl)-2,2'-bipyridine
—%Mlon’y (Reductive Homocoupling) (CAS 142946-80-3)
2-Chloro-5-(trifluoromethyl)pyridine Asymmetric

Pd(0) Cross-Coupling 5-(Trifluoromethyl)-2,2'-bipyridine

(+ 2-Pyridyl-M) (CAS 1219133-21-7)

Click to download full resolution via product page

Caption: Divergent synthetic pathways for mono- and bis-trifluoromethyl bipyridines starting
from a common pyridine precursor.

Applications in Drug Discovery & Catalysis[4]
Photoredox Catalysis (The "Bis" Scaffold)
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The 5,5'-bis(trifluoromethyl) derivative is a cornerstone ligand for modulating the redox
potentials of Iridium-based photocatalysts.

e Mechanism: The electron-withdrawing -CF

groups stabilize the HOMO of the metal complex, thereby increasing the oxidation potential
of the excited state (

).

o Key Complex:[Ir(dF(CF3)ppy)2(5,5'-dCF3bpy)]PF6.[1]

 Utility: Enables difficult oxidations, such as the decarboxylation of primary carboxylic acids or
the oxidation of amides.

Bioisosteres & Medicinal Chemistry (The "Mono"
Scaffold)

e Lipophilicity: The -CF
group increases logP, enhancing membrane permeability.

» Metabolic Stability: Blocks metabolic oxidation at the 5-position of the pyridine ring.
e Asymmetry: Used when the steric bulk of two -CF

groups prevents coordination or when a "push-pull" electronic system is required in the
ligand.

Sourcing & Supply Chain

When ordering, verify the CAS number explicitly. "Trifluoromethyl bipyridine" is often used
colloquially for the bis-compound.

Approved Suppliers
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Region Supplier

Product Type

Purity Grade

Notes

Global Sigma-Aldrich Mono & Bis

98%

Lists Mono as
CAS 1219133-
21-7.

Strem / ) )
USA Bis (Major)

Ascensus

97%+

Specializes in
the Bis-ligand for

catalysis.

Japan TCI Chemicals Bis

>98%

High inventory of
CAS 142946-80-
3.[1]

Global ChemScene Mono

98%

Reliable source
for the
asymmetric
building block.

UK/EU Ossila Bis

99%

Focuses on
materials for

optoelectronics.

Safety & Handling (SDS Summary)

Hazard Classification: Acute Toxic (Oral) Category 3; Skin Irritant Category 2.

Signal Word: DANGER.

Handling:

o Inhalation: Use a fume hood. Dust is irritating to the respiratory tract.

o Storage: Store under inert atmosphere (Argon/Nitrogen). While relatively stable,

fluorinated ligands should be kept dry to prevent hydrolysis over long-term storage.

First Aid: In case of contact with eyes, rinse immediately with plenty of water and seek

medical advice.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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